Cas no 2229195-55-3 (methyl 3-(6-chloro-2-methoxypyridin-3-yl)-2-hydroxypropanoate)

• Product Name: methyl 3-(6-chloro-2-methoxypyridin-3-yl)-2-hydroxypropanoate
• CAS No: 2229195-55-3
• MF: C₁₀H₁₂ClNO₄
• MW: 245.659582138062
• CID: 6129363
• PubChem ID: 165713469
• Update Time: 2025-10-20

methyl 3-(6-chloro-2-methoxypyridin-3-yl)-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(6-chloro-2-methoxypyridin-3-yl)-2-hydroxypropanoate
• 2229195-55-3
• EN300-1993879

• Inchi： 1S/C10H12ClNO4/c1-15-9-6(3-4-8(11)12-9)5-7(13)10(14)16-2/h3-4,7,13H,5H2,1-2H3
• InChI Key： RXHULFOZTIQOQG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)OC)CC(C(=O)OC)O

Computed Properties

• Exact Mass: 245.0454856g/mol
• Monoisotopic Mass: 245.0454856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68.6Ų

Additional information on methyl 3-(6-chloro-2-methoxypyridin-3-yl)-2-hydroxypropanoate

Recent Advances in the Study of Methyl 3-(6-chloro-2-methoxypyridin-3-yl)-2-hydroxypropanoate (CAS: 2229195-55-3)

Methyl 3-(6-chloro-2-methoxypyridin-3-yl)-2-hydroxypropanoate (CAS: 2229195-55-3) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine and hydroxypropanoate moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and intermediates for drug synthesis. Recent studies have focused on its synthesis, structural optimization, and biological activity, making it a key subject of investigation in medicinal chemistry.

The synthesis of methyl 3-(6-chloro-2-methoxypyridin-3-yl)-2-hydroxypropanoate has been refined through innovative catalytic methods, as reported in a 2023 study published in the Journal of Medicinal Chemistry. Researchers employed a palladium-catalyzed cross-coupling reaction to achieve higher yields and purity, addressing previous challenges in scalability. The study also highlighted the compound's role as a precursor for the synthesis of more complex molecules with enhanced pharmacological properties, such as improved bioavailability and target specificity.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated the compound's efficacy as a modulator of key enzymatic pathways. A 2024 paper in Bioorganic & Medicinal Chemistry Letters revealed that methyl 3-(6-chloro-2-methoxypyridin-3-yl)-2-hydroxypropanoate exhibits inhibitory effects on certain kinases involved in inflammatory responses. This finding suggests its potential application in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Further mechanistic studies are underway to elucidate its precise mode of action and optimize its therapeutic window.

Another area of active research involves the structural derivatives of this compound. A team at the University of Cambridge recently synthesized a series of analogs by modifying the methoxy and chloro substituents on the pyridine ring. Preliminary results, presented at the 2024 American Chemical Society conference, indicated that these derivatives exhibit varying degrees of potency and selectivity, paving the way for the development of next-generation therapeutics with reduced off-target effects.

Despite these advancements, challenges remain in the clinical translation of methyl 3-(6-chloro-2-methoxypyridin-3-yl)-2-hydroxypropanoate. Issues such as metabolic stability and toxicity profiles are currently under investigation, with several pharmaceutical companies investing in preclinical studies to address these concerns. Collaborative efforts between academia and industry are expected to accelerate the compound's progression into clinical trials, particularly for oncology and immunology indications.

In conclusion, methyl 3-(6-chloro-2-methoxypyridin-3-yl)-2-hydroxypropanoate represents a versatile and promising scaffold in drug discovery. Its recent advancements in synthesis, biological evaluation, and structural optimization underscore its potential to address unmet medical needs. Future research will likely focus on expanding its therapeutic applications and overcoming existing limitations, solidifying its role in the next wave of pharmaceutical innovation.